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Compound of Interest

Compound Name: (+)-Sesamolin

Cat. No.: B1680958 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

(+)-Sesamolin is a naturally occurring lignan found in sesame seeds and sesame oil,

possessing various biological activities, including antioxidant and neuroprotective effects.[1]

Accurate and reliable quantification of (+)-Sesamolin in different matrices is crucial for quality

control, pharmacokinetic studies, and formulation development. Gas Chromatography-Mass

Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and

quantification of thermally stable and volatile compounds like Sesamolin.[1] This document

provides detailed application notes and protocols for the analysis of (+)-Sesamolin using GC-

MS.

Physicochemical Properties of (+)-Sesamolin

A summary of the key physicochemical properties of (+)-Sesamolin is presented in the table

below.
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Property Value Reference

Molecular Formula C₂₀H₁₈O₇ [2]

Molecular Weight 370.36 g/mol [2]

Chemical Structure

1,3-Benzodioxole, 5-[4-(1,3-

benzodioxol-5-

yloxy)tetrahydro-1H,3H-

furo[3,4-c]furan-1-yl]-, [1S-

(1α,3aα,4α,6aα)]-

Appearance White crystalline solid

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and acetonitrile.

Experimental Protocols
1. Sample Preparation

The following protocols describe the extraction of (+)-Sesamolin from sesame oil and serum

samples, common matrices in which this analyte is of interest.

1.1. Extraction from Sesame Oil

This protocol is adapted from established methods for lignan extraction from sesame oil.

Materials:

Sesame oil sample

Methanol (HPLC grade)

n-Hexane (HPLC grade)

Vortex mixer

Centrifuge
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Rotary evaporator or nitrogen stream evaporator

GC vials

Procedure:

Weigh 1 gram of the sesame oil sample into a 15 mL centrifuge tube.

Add 5 mL of n-hexane to the tube to dissolve the oil.

Add 5 mL of methanol, vortex vigorously for 2 minutes for liquid-liquid extraction of the

lignans into the methanol phase.

Centrifuge the mixture at 3000 rpm for 10 minutes to separate the layers.

Carefully collect the lower methanol layer containing the lignans into a clean tube.

Repeat the extraction of the n-hexane layer with an additional 5 mL of methanol to ensure

complete recovery.

Combine the methanol extracts.

Evaporate the methanol to dryness under a gentle stream of nitrogen or using a rotary

evaporator at a temperature not exceeding 40°C.

Reconstitute the dried extract in a suitable solvent for GC-MS analysis (e.g., 1 mL of ethyl

acetate).

Transfer the reconstituted sample to a GC vial for analysis.

1.2. Extraction from Serum

This protocol is a general procedure for the extraction of lignans from biological fluids.

Materials:

Serum sample

Ethyl acetate or n-hexane (HPLC grade)
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Vortex mixer

Centrifuge

Nitrogen stream evaporator

GC vials

Procedure:

Pipette 1 mL of the serum sample into a 15 mL centrifuge tube.

Add 5 mL of ethyl acetate or n-hexane.

Vortex vigorously for 2 minutes to extract the analytes.

Centrifuge at 3000 rpm for 10 minutes.

Transfer the upper organic layer to a clean tube.

Repeat the extraction process with an additional 5 mL of the organic solvent.

Combine the organic extracts.

Evaporate the solvent to dryness under a gentle stream of nitrogen at a temperature not

exceeding 40°C.

Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

Transfer the reconstituted sample to a GC vial with a micro-insert.

2. GC-MS Analysis Protocol

The following GC-MS parameters are recommended for the analysis of (+)-Sesamolin. These

are based on typical conditions for lignan analysis and may require optimization for specific

instrumentation.
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Parameter Recommended Setting

Gas Chromatograph

Column
HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness) or equivalent non-polar column

Injection Volume 1 µL

Injector Temperature 280°C

Injection Mode Splitless

Carrier Gas Helium

Flow Rate 1.0 mL/min (constant flow)

Oven Temperature Program

Initial temperature: 180°C, hold for 2

minutesRamp: 10°C/min to 300°C, hold for 10

minutes

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ionization Energy 70 eV

Ion Source Temperature 230°C

Quadrupole Temperature 150°C

Mass Scan Range m/z 50-550

Acquisition Mode
Full Scan for qualitative analysis and Selected

Ion Monitoring (SIM) for quantitative analysis

Data Presentation
Quantitative Data Summary

The following table summarizes the expected quantitative data for the GC-MS analysis of (+)-
Sesamolin.
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Analyte Retention Time (min) Key Diagnostic Ions (m/z)

(+)-Sesamolin
~17-20 (dependent on exact

GC conditions)

370 (M+), 233, 203, 161, 149,

135

Note: The retention time is an estimate and should be confirmed by running a standard under

the specified conditions. The key diagnostic ions are predicted based on the structure of

Sesamolin and fragmentation patterns of similar lignans.

Predicted Mass Fragmentation of (+)-Sesamolin

The electron ionization mass spectrum of (+)-Sesamolin is expected to show a molecular ion

peak (M+) at m/z 370. The fragmentation pattern is likely to be dominated by cleavage of the

bonds linking the two furan rings and the methylenedioxy-phenyl groups. Key expected

fragments include:

m/z 233: Resulting from the cleavage of the bond between the two aromatic rings.

m/z 203: Further fragmentation of the m/z 233 ion.

m/z 161, 149, 135: Ions corresponding to the sesamol moiety and its fragments.

Visualizations
Experimental Workflow for GC-MS Analysis of (+)-Sesamolin
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Experimental Workflow for GC-MS Analysis of (+)-Sesamolin
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Logical Relationship of GC-MS Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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